Cas no 2138380-90-0 (Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate)

• Product Name: Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate
• CAS No: 2138380-90-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6422713
• PubChem ID: 165488753
• Update Time: 2025-06-30

Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138380-90-0
• methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate
• EN300-785223
• Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate

• Inchi： 1S/C14H19NO3/c1-4-15(5-2)11-7-6-10-8-13(14(16)17-3)18-12(10)9-11/h6-7,9,13H,4-5,8H2,1-3H3
• InChI Key： VIRKSKPPTKCWHF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC1C(=O)OC)N(CC)CC

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate

Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate (CAS No. 2138380-90-0): A Comprehensive Overview

Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate, identified by its CAS number 2138380-90-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its benzofuran core and diethylamino substituent, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structural framework of Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate encompasses a benzofuran scaffold, which is a common motif in many bioactive molecules. The presence of the diethylamino group at the 6-position introduces basicity and potential interaction with acidic pharmacophores, making it a versatile building block for drug design. This compound’s dihedral arrangement and the relative stereochemistry of its hydrogens contribute to its unique chemical and biological properties.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing benzofuran derivatives. These compounds are valued for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The benzofuran core in Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate is particularly noteworthy due to its ability to modulate various biological pathways.

One of the most compelling aspects of Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate is its potential as a precursor in the synthesis of more complex pharmacological entities. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced toxicity. The diethylamino group serves as a handle for further functionalization, allowing chemists to explore diverse chemical spaces and identify new lead compounds.

The pharmacological profile of Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate has been the subject of several studies. Initial investigations have suggested that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies have indicated potential therapeutic benefits in treating inflammatory disorders, where the compound’s anti-inflammatory properties are attributed to its ability to modulate cytokine production and immune responses.

The synthesis of Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The benzofuran ring can be constructed through various cyclization reactions, while the introduction of the diethylamino group can be achieved via nucleophilic substitution or reductive amination techniques. These synthetic strategies not only facilitate the production of this compound but also provide insights into methodologies that can be applied to other related molecules.

The computational modeling of Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate has further enhanced our understanding of its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors involved in critical metabolic pathways. These findings have guided the optimization efforts aimed at improving binding affinity and selectivity, thereby enhancing its therapeutic potential.

The development of novel drug candidates often requires an interdisciplinary approach that combines synthetic chemistry, computational biology, and pharmacology. Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate exemplifies this synergy by serving as a bridge between basic research and clinical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.

In conclusion, Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate (CAS No. 2138380-90-0) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its promising biological activities, positions it as a valuable tool for researchers investigating new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like Methyl 6-(diethylamino)-2,3-dihydro-1-benzofuran-2-carboxylate will undoubtedly play a crucial role in shaping the future of medicine.